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Compound of Interest

Compound Name: 1,1-Diphenylpropane

Cat. No.: B075321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimentally determined and

computationally predicted physicochemical properties of 1,1-Diphenylpropane (CAS No:

1530-03-6). The data is presented to support researchers in their understanding and utilization

of this compound in various scientific applications, including as a reference standard or a

building block in organic synthesis.

Data Presentation: Physicochemical Properties
The following table summarizes the key experimental and predicted properties of 1,1-
Diphenylpropane. Experimental values have been compiled from various sources, and

predicted values are based on computational models from PubChem.
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Property Experimental Value
Predicted Value
(PubChem)

Melting Point 13.3 °C -1.5 °C

13.7°C

Boiling Point 278.85 °C (at 760 Torr) 283.4 °C

139 °C (at 10 Torr)

Density 0.9873 g/cm³ (at 20 °C) 0.992 g/cm³

0.995 g/cm³

Refractive Index 1.5640 1.562

Molecular Weight 196.29 g/mol

LogP (Octanol/Water Partition

Coefficient)
4.4

Water Solubility 0.00421 mg/L

Vapor Pressure 0.00318 mmHg

Experimental Protocols
Detailed methodologies for determining the key experimental properties cited above are

outlined below. These protocols are standard procedures in organic and analytical chemistry.

Melting Point Determination
The melting point of 1,1-Diphenylpropane can be determined using a capillary melting point

apparatus.

Procedure:

A small, dry sample of 1,1-Diphenylpropane is finely powdered.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting point range.[1][2]

Boiling Point Determination
The boiling point of 1,1-Diphenylpropane, a liquid at room temperature, can be determined

using the distillation method or the micro boiling point method.

Procedure (Micro Method):

A small amount of 1,1-Diphenylpropane (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is attached to a thermometer and heated in a suitable bath (e.g., oil bath).

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[3][4][5]

Density Measurement
The density of liquid 1,1-Diphenylpropane can be determined using a pycnometer or a

graduated cylinder and a balance.

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured using an analytical balance.
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A known volume of 1,1-Diphenylpropane is added to the graduated cylinder. The volume is

read from the bottom of the meniscus.

The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume.[6][7] For higher

precision, a pycnometer is used, which is a flask with a specific, accurately known volume.[8]

Mandatory Visualization
The following diagram illustrates a general experimental workflow for the determination of the

physicochemical properties of a liquid compound like 1,1-Diphenylpropane.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b075321?utm_src=pdf-body
https://batman.edu.tr/images/files/Density_Measurement_Experiment.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b075321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Physicochemical Property Determination

Data Analysis and Comparison

End

Obtain Pure Sample of
1,1-Diphenylpropane

Melting Point Determination
(Capillary Method)

Parallel Experiments

Boiling Point Determination
(Micro Method)

Parallel Experiments

Density Measurement
(Pycnometer/Graduated Cylinder)

Parallel Experiments

Record Experimental Data

Compare with Predicted Values

Publish Comparison Guide

Click to download full resolution via product page

Caption: Experimental workflow for determining and comparing the physicochemical properties

of 1,1-Diphenylpropane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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